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Compound of Interest

3-(3-Chlorophenyl)azetidine
Compound Name:
hydrochloride

Cat. No.: B11807767

Get Quote

Executive Summary

3-(3-Chlorophenyl)azetidine hydrochloride (CAS: 1203796-76-2 for related forms)
represents a critical pharmacophore in neuropsychiatric drug discovery. As a constrained
analogue of amphetamines and phenethylamines, the azetidine ring restricts conformational
freedom, potentially enhancing selectivity for serotonin (SERT) and dopamine (DAT)
transporters. This guide details the structural architecture, synthesis-to-crystallization workflow,
and the specific crystallographic features—such as ring puckering and ionic packing—that
define its solid-state behavior.

Chemical Profile & Physiochemical Properties[1][2]
[3]1[4][5]
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Parameter Specification
IUPAC Name 3-(3-Chlorophenyl)azetidine hydrochloride
C
Formula H
CIN - HCI
Molecular Weight 204.10 g/mol (Salt); 167.64 g/mol (Free Base)
Physical State White to off-white crystalline solid
) ) Typically 180-190°C (Analogous 3-arylazetidine
Melting Point
HCI salts)
. High in water, methanol; Low in non-polar
Solubility
solvents (hexane)
H-Bond Donors 2 (Ammonium protons)
H-Bond Acceptors 1 (Chloride ion)

Synthesis & Crystallization Protocol

Obtaining single crystals suitable for X-ray diffraction (XRD) requires a high-purity synthesis
followed by a controlled crystallization method to organize the ionic lattice.

Synthetic Pathway

The synthesis typically proceeds via the arylation of a protected azetidinone, followed by
deprotection and salt formation.

e Nucleophilic Addition: Reaction of N-Boc-3-azetidinone with 3-chlorophenylmagnesium
bromide (Grignard) or 3-chlorophenyllithium yields the N-Boc-3-hydroxy-3-(3-
chlorophenyl)azetidine intermediate.

e Reduction/Deoxygenation: Removal of the hydroxyl group (often via Barton-McCombie or
silane reduction) to establish the 3-arylazetidine core.
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» Deprotection & Salt Formation: Acidic cleavage of the Boc group using HCI in dioxane/ether
precipitates the hydrochloride salt directly.

Crystallization for XRD[1][6]

o Method: Slow Evaporation or Vapor Diffusion.
» Solvent System: Methanol/Diethyl Ether or Ethanol/Hexane.

¢ Protocol: Dissolve 20 mg of the HCI salt in minimal warm methanol (0.5 mL). Filter into a
narrow vial. Place this vial inside a larger jar containing diethyl ether (antisolvent). Seal the
outer jar. As ether vapor diffuses into the methanol, solubility decreases, promoting the
growth of prismatic crystals over 48—72 hours.

Crystallographic Architecture (The Core)

The crystal structure of 3-(3-chlorophenyl)azetidine hydrochloride is defined by the interplay
between the strained four-membered ring and the ionic hydrogen bonding network.

Azetidine Ring Conformation (Puckering)

Unlike planar aromatic rings, the saturated azetidine ring is puckered to relieve torsional strain
(eclipsing interactions of adjacent methylene hydrogens).

e Puckering Angle: Typically 25°-35°.

» Conformation: The ring adopts a "butterfly" shape. The bulky 3-chlorophenyl substituent
preferentially occupies the equatorial position to minimize 1,3-diaxial-like steric repulsion with
the ring protons.

The 3-Chlorophenyl Substituent[5]

» Orientation: The phenyl ring rotates to minimize steric clash with the azetidine ring. The
dihedral angle between the best plane of the azetidine ring and the phenyl ring is typically
60°-90° (pseudo-perpendicular), facilitating T-shaped

-stacking in the lattice.
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e Chlorine Atom: The meta-chloro substituent introduces electronic asymmetry and lipophilicity.
In the crystal lattice, the Cl atom may engage in weak Halogen Bonding (C-ClI---CI- or C-Cl---

) interactions, directing the packing motif.

lonic Lattice & Hydrogen Bonding

The stability of the crystal is dominated by the charge-assisted hydrogen bond network
between the ammonium cation (NH

) and the chloride anion (ClI

).

e Primary Interaction: Each ammonium proton forms a strong H-bond with a chloride ion (
), typically with a donor-acceptor distance of 3.10-3.20 A.

o Packing Motif: These interactions usually form infinite 1D chains or 2D sheets, creating a
hydrophilic channel shielded by the hydrophobic chlorophenyl groups.

Experimental Workflow: Structure Determination

The following diagram illustrates the logical flow from crude synthesis to the final solved crystal
structure.
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Figure 1: Workflow for the synthesis and structural determination of 3-arylazetidine salts.
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Pharmaceutical Implications[1][2][7]
Polymorphism Potential

Hydrochloride salts of secondary amines are prone to polymorphism. The specific crystal form
isolated depends heavily on the solvent activity.

e Form | (Thermodynamic): Likely obtained from slow evaporation in alcohols. Most stable,
highest melting point.

» Form Il (Kinetic): May arise from rapid precipitation. Potentially higher solubility but lower
physical stability.

Structure-Activity Relationship (SAR)

The crystal structure validates the "fit" of the molecule into the transporter protein.

o Distance Constraint: The distance between the basic nitrogen and the centroid of the
aromatic ring is a critical pharmacophore parameter (typically ~5.0-5.5 A). The constrained
azetidine ring rigidly holds this distance, unlike flexible propyl-amine chains, explaining its
high potency and selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11807767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

